Cas no 400748-29-0 (3'-formyl-[1,1'-biphenyl]-3-carbonitrile)

• Product Name: 3'-formyl-[1,1'-biphenyl]-3-carbonitrile
• CAS No: 400748-29-0
• MF: C₁₄H₉NO
• MW: 207.227363348007
• CID: 328219
• PubChem ID: 1392677
• Update Time: 2025-04-19

3'-formyl-[1,1'-biphenyl]-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonitrile,3'-formyl-
• 3-(3-formylphenyl)benzonitrile
• 3'-FORMYL-BIPHENYL-3-CARBONITRILE
• 3'-formyl-[1,1'-biphenyl]-3-carbonitrile
• 3'-formyl[1,1'-biphenyl]-3-carbonitrile
• 3'-formyl-biphenyl-3-carbonitrile, AldrichCPR
• DTXSID00362630
• Z732813276
• USIJZLBTVWMYBG-UHFFFAOYSA-N
• 400748-29-0
• AKOS004117516
• BB 0220533
• A1-50239
• CS-0452222
• EN300-7526885
• 3'-formylbiphenyl-3-carbonitrile
• A824898
• SCHEMBL15821011
• ALBB-036699

• MDL： MFCD04117362
• Inchi： 1S/C14H9NO/c15-9-11-3-1-5-13(7-11)14-6-2-4-12(8-14)10-16/h1-8,10H
• InChI Key： USIJZLBTVWMYBG-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 207.06800
• Monoisotopic Mass: 207.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Melting Point: 105-108°C
• PSA: 40.86000
• LogP: 3.03778

3'-formyl-[1,1'-biphenyl]-3-carbonitrile Security Information

• Hazard Category Code： 36-51
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles